3-isopropyl-2-mercaptoquinazolin-4(3H)-one
Description
3-isopropyl-2-mercaptoquinazolin-4(3H)-one, abbreviated as 3-IPMQ, is a synthetic small molecule with a variety of applications in scientific research. It is a quinazolinone derivative, and is a potent inhibitor of the enzyme dihydroorotate dehydrogenase (DHODH). 3-IPMQ has been used in a wide range of studies, such as those related to cancer, inflammation, and neurodegenerative diseases.
Scientific Research Applications
Green Chemistry Synthesis
Komar et al. (2022) explored the use of deep eutectic solvents (DESs) as eco-friendly media for synthesizing substituted 2-mercaptoquinazolin-4(3H)-ones, including variants with isopropyl groups. This method showcased a green chemistry approach, emphasizing the effectiveness of DESs in the synthesis process, which were also acting as catalysts. The structures of the synthesized compounds were confirmed by NMR spectroscopy, demonstrating the potential of this method for creating a wide range of derivatives (Komar, Gazivoda Kraljević, Jerković, & Molnar, 2022).
Alkylation and Cycloalkylation Methods
Khalil (2005) discussed the phase-transfer catalyzed alkylation and cycloalkylation of 2-mercaptoquinazolin-4(3H)-one. This study highlighted the chemical versatility of this compound, showing how it undergoes monoalkylation or di- and cycloalkylation depending on the nature of the alkylating agents. This suggests potential applications in synthesizing various chemical derivatives (Khalil, 2005).
Antitumor Agent Design
Alanazi et al. (2013) focused on the design, synthesis, and biological evaluation of substituted 2-mercapto-3-phenethylquinazolines, including variants of 3-isopropyl-2-mercaptoquinazolin-4(3H)-one, as antitumor agents. Their research demonstrated that some compounds showed selective activities against renal, breast cancer, leukemia, and non-small cell lung cancer cell lines. This indicates the potential of these compounds in developing potent and selective antitumor agents (Alanazi, Al-Suwaidan, Abdel-Aziz, Mohamed, Elmorsy, & El-Azab, 2013).
Carbonic Anhydrase Inhibitors
El-Azab et al. (2020) investigated the inhibitory action of S-substituted 2-mercaptoquinazolin-4(3H)-one derivatives, including those with isopropyl groups, against human carbonic anhydrase isoforms. Their study revealed significant inhibitory effects, suggesting the usefulness of these compounds in managing diseases like glaucoma, epilepsy, arthritis, and cancer (El-Azab, Abdel-Aziz, Ahmed, Bua, Nocentini, Alsaif, Obaidullah, Hefnawy, & Supuran, 2020).
Antimicrobial Agents
El-Azab (2007) synthesized a series of substituted 2-mercaptoquinazolin-4(3H)-ones and tested them for antimicrobial activity. Some compounds showed a broad spectrum of antimicrobial activity, indicating their potential as templates for developing potent antimicrobial agents (El-Azab, 2007).
properties
IUPAC Name |
3-propan-2-yl-2-sulfanylidene-1H-quinazolin-4-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H12N2OS/c1-7(2)13-10(14)8-5-3-4-6-9(8)12-11(13)15/h3-7H,1-2H3,(H,12,15) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NMKBNUTUGMKWQF-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)N1C(=O)C2=CC=CC=C2NC1=S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H12N2OS |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40368616 |
Source
|
| Record name | 3-isopropyl-2-mercaptoquinazolin-4(3H)-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40368616 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
220.29 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
21038-90-4 |
Source
|
| Record name | NSC150544 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=150544 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | 3-isopropyl-2-mercaptoquinazolin-4(3H)-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40368616 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 1,2-DIHYDRO-3-ISOPROPYL-2-THIOXO-4(3H)-QUINAZOLINONE | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![8-((4-Bromophenyl)sulfonyl)-1,4-dioxa-8-azaspiro[4.5]decane](/img/structure/B1271735.png)
![2-Methylbenzo[d]thiazole-5-carbaldehyde](/img/structure/B1271751.png)
![4-amino-N-[4-(trifluoromethyl)pyrimidin-2-yl]benzenesulfonamide](/img/structure/B1271758.png)
![(5-Amino-[1,3,4]thiadiazol-2-ylsulfanyl)-acetic acid](/img/structure/B1271760.png)
![Cyclohexyl-(5,6-dihydro-4H-[1,3]thiazin-2-yl)-amine](/img/structure/B1271783.png)
